Cas no 1251582-89-4 (Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate
• CAS No: 1251582-89-4
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 2116205
• Update Time: 2025-05-19

Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate
• SXAYOEQEBXVSAE-UHFFFAOYSA-N
• 3-Amino-5-bromo-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate

• Inchi： 1S/C10H9BrN2O3/c1-2-15-10(14)8-7(12)6-3-5(11)4-13-9(6)16-8/h3-4H,2,12H2,1H3
• InChI Key： SXAYOEQEBXVSAE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=C(C(=O)OCC)O2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate

Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate (CAS No. 1251582-89-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate (CAS No. 1251582-89-4) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique fused heterocyclic structure, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of both amino and bromo substituents makes it a valuable scaffold for further functionalization, enabling the development of novel therapeutic agents.

The< strong>furo[2,3-b]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. This scaffold is frequently employed in the design of drugs targeting neurological disorders, anticancer agents, and antimicrobial compounds. The specific substitution pattern of Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate enhances its reactivity, making it an ideal candidate for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are pivotal in numerous disease pathways. The< strong>amino and< strong>bromo functional groups in Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate provide multiple handles for designing molecules that can modulate PPIs. For instance, the amino group can be used to form hydrogen bonds or salt bridges with the target protein, while the bromo group can serve as a docking point for hydrophobic interactions.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in cancer. The< strong>furo[2,3-b]pyridine moiety has been shown to be particularly effective in binding to the ATP-binding pockets of kinases due to its rigid structure and ability to form multiple hydrogen bonds. Researchers have leveraged Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate to develop novel inhibitors that exhibit high selectivity and potency against various kinases.

The pharmaceutical industry has also explored the use of Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have demonstrated its potential in targeting RNA viruses, including those responsible for influenza and hepatitis C. The< strong>bromo substituent plays a critical role in these interactions by facilitating hydrophobic interactions with viral proteins.

In addition to its applications in drug discovery, Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use as a ligand in catalytic systems. These complexes have been employed in various transformations, including cross-coupling reactions and oxidation processes, which are essential for synthesizing complex organic molecules.

The synthesis of Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a< strong>furo[2,3-b]pyridine precursor using bromination and carboxylation reactions. Subsequent amination introduces the amino group at the desired position. The final step involves esterification to yield the ethyl ester derivative.

The versatility of Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate lies in its ability to undergo further modifications through various chemical transformations. For example, nucleophilic substitution reactions can be used to introduce additional functional groups at different positions on the molecule. This flexibility allows chemists to tailor the properties of the compound for specific applications.

The growing interest in sustainable chemistry has also influenced the use of Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate. Researchers are increasingly focusing on developing greener synthetic routes that minimize waste and reduce energy consumption. One such approach involves using biocatalysis to perform key transformations under mild conditions. These methods not only improve environmental sustainability but also enhance the efficiency of drug discovery processes.

In conclusion, Ethyl 3-amino-5-bromofuro[2,3-b]pyridine-2-carboxylate (CAS No. 1251582-89-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to advance, this compound is expected to play an even greater role in drug discovery and materials science.